3-bromo-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide

• IUPAC Name: 2-(3-bromoquinolin-1-ium-1-yl)-1-(9H-fluoren-2-yl)ethanone;bromide
• InChI: InChI=1S/C24H17BrNO.BrH/c25-20-13-17-6-2-4-8-23(17)26(14-20)15-24(27)18-9-10-22-19(12-18)11-16-5-1-3-7-21(16)22;/h1-10,12-14H,11,15H2;1H/q+1;/p-1
• InChI Key: ALRZINDXCNXFSD-UHFFFAOYSA-M
• Canonical SMILES: C1C2=CC=CC=C2C3=C1C=C(C=C3)C(=O)C[N+]4=CC(=CC5=CC=CC=C54)Br.[Br-]
• Molecular Formula: C24H17Br2NO
• Molecular Weight: 495.2 g/mol

Description

3-bromo-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a quaternary ammonium salt that is widely used in biochemical and physiological studies, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 3-bromo-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide involves the inhibition of acetylcholinesterase activity. The compound binds to the active site of the enzyme, preventing it from breaking down acetylcholine, a neurotransmitter that is essential for proper nerve function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its inhibition of acetylcholinesterase activity. This can lead to an increase in acetylcholine levels in the nervous system, which can have various effects on nerve function and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide in lab experiments is its high specificity for acetylcholinesterase. This allows researchers to study the enzyme's activity and interaction with other molecules in a highly controlled manner. However, one limitation of the compound is its potential toxicity, which can affect the validity of experimental results.

Future Directions

There are several future directions for research involving 3-bromo-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide. One potential area of study is the development of new inhibitors or substrates for acetylcholinesterase, which could have therapeutic applications in the treatment of neurological disorders. Another direction is the exploration of the compound's potential as a fluorescent probe for other enzymes or molecules in the nervous system. Finally, further research is needed to fully understand the compound's toxicity and potential side effects, which could impact its use in scientific research and potential therapeutic applications.

Synthesis Methods

The synthesis of 3-bromo-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide involves the reaction of 2-(9H-fluoren-2-yl)acetic acid with quinoline in the presence of thionyl chloride. The resulting product is then treated with N,N-dimethylethylenediamine and hydrogen bromide to obtain the final compound.

Scientific Research Applications

3-bromo-1-[2-(9H-fluoren-2-yl)-2-oxoethyl]quinolinium bromide has been widely used in scientific research for its potential applications in neuroscience. It is used as a fluorescent probe to study the activity of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system. The compound is also used to study the interaction between acetylcholinesterase and other molecules, such as inhibitors and substrates.